Oxidative Stress LC-MS Mixture
Description
The oxidative stress LC-MS mixture is a mixture of lipids and nucleic acids produced during oxidative stress in biological systems. The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. The solution may be serially diluted for preparation of calibrators and QC standards and/or used directly as a system suitability standard or tuning standard. After opening, we recommend that the mixture be transferred immediately to a 1 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles.The compounds in this mixture represent the major lipids and nucleic acids that can be detected in serum or urine following oxidative stress. They include the major accepted biomarkers for oxidative stress.
Scientific Research Applications
1. Study of Nucleic Acids Oxidation
Oxidative stress, crucial in the pathogenesis of diseases like neurodegenerative diseases, cardiovascular disease, and cancer, can be studied using electrochemistry/liquid chromatography/mass spectrometry (EC/LC/MS). This method is effective for investigating nucleic acids oxidation, as demonstrated with guanosine, identifying primary oxidation products like 8‐Hydroxyguanosine and (guanosine‐H)2. The setup decouples the electrochemical cell from the electrospray ionization source, facilitating independent optimization of experimental parameters (Erb et al., 2012).
2. Measurement of Oxidative Stress Parameters
LC-MS/MS methods, due to advancements in technology, have become optimal for determining oxidative stress markers with higher specificity, sensitivity, and multi-analyte detection capabilities. This method supersedes other techniques like gas chromatography-MS and immunoassays, especially in quantifying oxidative stress markers like isoprostanes, oxidized proteins, amino acids, and DNA biomarkers (Winnik & Kitchin, 2008).
3. Detection of Phospholipid Oxidation
The application of reversed-phase HPLC coupled with positive-ionization electrospray MS (LC-MS) has facilitated the direct detection of intact oxidized phospholipids in oxidatively stressed mammalian cells. This method significantly improves the detection capability compared to direct-injection MS analysis, offering insights into lipid peroxidation and oxidative damage in biological tissues (Spickett et al., 2001).
4. Analysis of Oxidative Stress Biomarkers in Cocoa
LC-MS has been utilized to identify and quantify antioxidants in complex natural product samples, such as cocoa. This method, based on the comparison of LC-MS profiles pre and post-treatment with reactive oxygen species, helps in determining the relative antioxidant activities of individual antioxidant species in complex samples (Calderón et al., 2009).
5. Evaluation of Nucleic Acid Oxidation Biomarkers
LC-MS/MS is capable of absolute quantification of biomarkers like 8-oxodG in both nuclear and mitochondrial DNA, and 8-oxoGuo in RNA. This method provides a minimally invasive means of assessing oxidative stress in vivo, especially in human biomonitoring studies (Chao et al., 2021).
properties
Origin of Product |
United States |
|---|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
